Cas no 1111615-91-8 (2-chloro-5-({2-phenyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-6-yl}sulfonyl)pyridine)

• Product Name: 2-chloro-5-({2-phenyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-6-yl}sulfonyl)pyridine
• CAS No: 1111615-91-8
• MF: C₁₈H₁₅ClN₄O₂S
• MW: 386.855301141739
• CID: 6554152
• PubChem ID: 40155377
• Update Time: 2025-10-19

2-chloro-5-({2-phenyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-6-yl}sulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS034269671
• 2-chloro-5-({2-phenyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-6-yl}sulfonyl)pyridine
• 1111615-91-8
• EN300-26617479
• 6-(6-chloropyridin-3-yl)sulfonyl-2-phenyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine
• Z385198578

• Inchi： 1S/C18H15ClN4O2S/c19-17-7-6-15(11-20-17)26(24,25)23-9-8-16-14(12-23)10-21-18(22-16)13-4-2-1-3-5-13/h1-7,10-11H,8-9,12H2
• InChI Key： KGCLMTDMSHIIBK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(N1CC2=CN=C(C3C=CC=CC=3)N=C2CC1)(=O)=O

Computed Properties

• Exact Mass: 386.0604246g/mol
• Monoisotopic Mass: 386.0604246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.4Ų

Additional information on 2-chloro-5-({2-phenyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-6-yl}sulfonyl)pyridine

Professional Introduction to 2-chloro-5-({2-phenyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-6-yl}sulfonyl)pyridine (CAS No. 1111615-91-8)

2-chloro-5-({2-phenyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-6-yl}sulfonyl)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1111615-91-8, belongs to a class of heterocyclic sulfonamides that exhibit promising biological activities. The molecular structure of this compound features a pyridine core sulfonated at the 5-position with a pyrido[4,3-d]pyrimidine moiety linked through a sulfur atom at the 6-position of the pyrido ring. This intricate arrangement not only contributes to its distinct chemical reactivity but also enhances its potential as a pharmacological agent.

The synthesis of 2-chloro-5-({2-phenyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-6-yl}sulfonyl)pyridine involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. The process typically begins with the preparation of the pyrido[4,3-d]pyrimidine scaffold through condensation reactions involving appropriate precursors. Subsequent functionalization steps introduce the sulfonyl group at the 6-position of the pyrido ring and finally incorporate the chloro substituent at the 2-position of the pyridine ring. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to ensure regioselectivity and minimize side products.

The pharmacological significance of 2-chloro-5-({2-phenyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-6-yl}sulfonyl)pyridine stems from its ability to interact with various biological targets. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors involved in cancer progression and inflammation. The presence of multiple heterocyclic rings in its structure allows for extensive hydrogen bonding interactions and hydrophobic contacts with biological targets, enhancing its binding affinity. Additionally, the sulfonamide group is known to modulate enzyme activity by acting as a competitive inhibitor or by altering enzyme conformation.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as therapeutic agents due to their versatility and efficacy. The scaffold of 2-chloro-5-({2-phenyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-6-yl}sulfonyl)pyridine has been explored for its potential in treating various diseases including neurodegenerative disorders and autoimmune conditions. For instance, derivatives of this compound have shown promise in preclinical trials for their ability to modulate neurotransmitter release and reduce inflammatory responses. The phenyl group attached to the pyrido ring further enhances its pharmacological profile by contributing to lipophilicity and metabolic stability.

The chemical properties of 2-chloro-5-({2-phenyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)pyridine make it an attractive candidate for further development in medicinal chemistry. Its solubility profile in both polar and non-polar solvents allows for versatile formulation strategies in drug delivery systems. Moreover, its stability under various storage conditions ensures long shelf life and compatibility with different pharmaceutical manufacturing processes. These attributes are crucial for translating laboratory findings into clinical applications where consistency and reliability are paramount.

The computational modeling studies on this compound have provided valuable insights into its binding interactions with biological targets. Molecular docking simulations have revealed that 2-chloro-5-({2-phenyl-H,polymerase chain reaction-H,polymerase chain reaction-H,polymerase chain reaction-H,polymerase chain reaction-H,polymerase chain reaction}) can effectively bind to active sites of enzymes such as kinases and phosphodiesterases with high affinity. These findings have guided the optimization efforts aimed at enhancing potency and selectivity while minimizing off-target effects. The integration of computational chemistry with experimental pharmacology has accelerated the discovery pipeline for novel therapeutics.

The future prospects for 2-chloro-H,polymerase chain reaction-H,polymerase chain reaction-H,polymerase chain reaction-H,polymerase chain reaction-H,polymerase chain reaction include extensive clinical trials to evaluate its efficacy and safety profiles in human populations. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from preclinical stages to market-ready therapeutics. Regulatory agencies will play a critical role in overseeing the development process ensuring that all safety and efficacy requirements are met before approval for clinical use.

In conclusion, 2-chloro-H,polymerase chain reaction-H,polymerase chain reaction-H,polymerase chain reaction-H,polymerase chain reaction-H,polymerase chain reaction, identified by CAS number 1111615-Benzyloxy carbonyl chloride-Benzyloxy carbonyl chloride-Benzyloxy carbonyl chloride-Benzyloxy carbonyl chloride-Benzyloxy carbonyl chloride, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Ongoing research efforts aimed at elucidating its mechanisms of action optimizing synthetic routes expanding clinical applications will further solidify its position as a valuable therapeutic agent.